Cas no 2229588-10-5 (1-methyl-3-(2,2,3,3-tetramethylcyclopropyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2,2,3,3-tetramethylcyclopropyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229588-10-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5818187
• PubChem ID: 165964873
• Update Time: 2023-12-14

1-methyl-3-(2,2,3,3-tetramethylcyclopropyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2,2,3,3-tetramethylcyclopropyl)-1H-pyrazole-5-carboxylic acid
• EN300-1805633
• 2229588-10-5

• Inchi： 1S/C12H18N2O2/c1-11(2)9(12(11,3)4)7-6-8(10(15)16)14(5)13-7/h6,9H,1-5H3,(H,15,16)
• InChI Key： GXTFRUKQSUDEDS-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)(C)C2(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų